4-Hydroxy-2-iodobenzenesulfonamide

• Molecular Formula: C6H6INO3S
• Molecular Weight: 299.09 g/mol
• IUPAC Name: 4-hydroxy-2-iodobenzenesulfonamide
• InChI: InChI=1S/C6H6INO3S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key: OVVAKYHRRPJUGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)I)S(=O)(=O)N

Description

4-Hydroxy-2-iodobenzenesulfonamide is a halogenated sulfonamide derivative characterized by a hydroxyl group at the para position and an iodine atom at the ortho position on the benzene ring. Sulfonamides are well-known for their diverse biological activities, including antibacterial and anticancer properties, which are modulated by substituent patterns and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-hydroxy-2-iodobenzene-1-sulfonamide typically involves the iodination of 4-hydroxybenzenesulfonamide. A common method includes the use of iodine and an oxidizing agent such as sodium hypochlorite or hydrogen peroxide in an acidic medium. The reaction is carried out under controlled temperature conditions to ensure the selective iodination at the 2-position of the benzene ring.

Industrial Production Methods

Industrial production of 4-hydroxy-2-iodobenzene-1-sulfonamide may involve large-scale iodination processes using continuous flow reactors to maintain consistent reaction conditions and high yields. The use of automated systems for reagent addition and temperature control can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-2-iodobenzene-1-sulfonamide undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction Reactions: The sulfonamide group can be reduced to form sulfonic acids or other derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide are used under acidic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.

Major Products Formed

Substitution Reactions: Products include various substituted benzene derivatives depending on the nucleophile used.

Oxidation Reactions: Products include quinones and other oxidized aromatic compounds.

Reduction Reactions: Products include sulfonic acids and other reduced derivatives.

Scientific Research Applications

4-Hydroxy-2-iodobenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of sulfonamide-based pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-hydroxy-2-iodobenzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or interfere with biological pathways. The hydroxyl and iodine groups contribute to the compound’s reactivity and binding affinity, enhancing its overall biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

2-Chloro-4-(2-iodobenzenesulfonamido)benzoic acid (Compound A)

• Structure : Features a chlorine substituent at position 2 and a carboxylic acid group at position 4 on the benzoic acid moiety.
• Activity: Reported as an inhibitor of multidrug-resistant MCF-7/ADR cancer cells.
• Synthesis : Prepared as an intermediate for thiazine-related heterocycles, indicating its utility in complex molecule synthesis .

4-(2-Iodobenzenesulfonamido)benzoic Acid Monohydrate (Compound B)

• Structure : Contains a carboxylic acid group at position 4 and lacks hydroxyl or halogen substituents on the sulfonamide-attached benzene ring.
• Activity : Primarily used as an antibacterial agent, highlighting the role of the sulfonamide core in disrupting bacterial folate synthesis .
• Crystallography : Single-crystal X-ray studies reveal a planar structure with a mean C–C bond length of 0.008 Å, suggesting stability in solid-state packing .

3-Hydroxy-2-iodophenyl-(4-methylbenzenesulfonate) (Compound C)

• Structure : A sulfonate ester with hydroxyl and iodine at positions 3 and 2, respectively, differing from the target compound’s 4-hydroxy substitution.
• Synthesis: Synthesized via selective monohydrolysis of bis(4-methylbenzenesulfonate) precursors (65% yield), demonstrating the feasibility of regioselective reactions .
• Reactivity : Sulfonate esters are generally more hydrolytically labile than sulfonamides, which may limit their in vivo stability .

N-[2-(Hydroxymethyl)phenyl]-4-iodobenzenesulfonamide (Compound D)

• Structure : Incorporates a hydroxymethyl group on the nitrogen-attached benzene ring.

Physicochemical and Crystallographic Data

• Stability : Compound B’s crystallographic data (R factor = 0.046) indicates high structural precision, which is critical for reproducibility in drug development .
• Solubility : Compound D’s hydroxymethyl group likely improves solubility, whereas iodine in the target compound may increase lipophilicity, affecting membrane permeability .